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Compound of Interest

Compound Name: 1-Ethylquinolinium iodide

Cat. No.: B146953 Get Quote

Prepared for Researchers, Scientists, and Drug Development Professionals

Preamble: Understanding 1-Ethylquinolinium Iodide
1-Ethylquinolinium iodide (CAS No. 634-35-5) is a quaternary ammonium salt belonging to

the quinoline class of compounds.[1] It typically presents as a yellow or brown crystalline

powder.[1] In the fields of chemical synthesis and drug development, it serves various roles,

including as a precursor or intermediate in the synthesis of more complex molecules and as a

catalyst in certain organic reactions.[2] Its structural properties and reactivity necessitate a

thorough understanding of its potential hazards to ensure the safety of laboratory personnel.

This guide provides a comprehensive overview of the health and safety considerations for

handling 1-Ethylquinolinium iodide. The protocols and recommendations outlined herein are

synthesized from established safety data and are designed to empower researchers with the

knowledge to mitigate risks effectively. The core principle of this guide is that true laboratory

safety is achieved not by mere adherence to rules, but by a deep, causal understanding of the

risks associated with a substance and the rationale behind each safety precaution.

Hazard Identification and GHS Classification
1-Ethylquinolinium iodide is classified as a hazardous substance. According to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals, it presents the

following hazards.[1][3]
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Table 1: GHS Hazard Classification for 1-Ethylquinolinium Iodide

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Source: PubChem, ChemicalBook[1][3]

These classifications mandate careful handling to avoid direct contact. The primary routes of

exposure are inhalation of the powder, skin contact, and eye contact.[4] It is crucial to note that

the toxicological properties of this material have not been fully investigated, which calls for a

cautious approach, treating it as potentially more hazardous than currently documented.[4]
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Caption: GHS Pictogram and associated hazards for 1-Ethylquinolinium iodide.
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The Hierarchy of Controls: A Proactive Safety
Paradigm
Before any experimental work begins, a thorough risk assessment must be conducted. The

most effective way to manage identified risks is by applying the hierarchy of controls. This

framework prioritizes control measures from most to least effective, ensuring a multi-layered

safety approach.
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Elimination
(Physically remove the hazard)

Substitution
(Replace the hazard)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)
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Spill Discovered

Alert personnel in the area
and restrict access

Don appropriate PPE
(respirator, gloves, goggles, lab coat)

Cover spill with an inert absorbent material
(e.g., vermiculite, sand)

Sweep up material carefully
Avoid creating dust

Place spilled material and absorbent
into a sealed, labeled waste container

Clean the spill area with soap and water

Dispose of waste container
per institutional guidelines

Spill Secured
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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